Cas no 63324-19-6 ((3a,5a,7b,12a)-3,7,12-trihydroxy-Cholan-24-oic acid)
63324-19-6 structure
Product Name:(3a,5a,7b,12a)-3,7,12-trihydroxy-Cholan-24-oic acid
CAS No:63324-19-6
MF:C24H40O5
MW:408.57140827179
CID:959743
PubChem ID:5283877
Update Time:2025-04-19
(3a,5a,7b,12a)-3,7,12-trihydroxy-Cholan-24-oic acid Chemical and Physical Properties
Names and Identifiers
-
- (3a,5a,7b,12a)-3,7,12-trihydroxy-Cholan-24-oic acid
- 63324-19-6
- 3a,7b,12a-Trihydroxy-5a-Cholanoic acid
- Q63392102
- DTXSID901229032
- 3a,7b,12a-Trihydroxy-5a-Cholanoate
- (3alpha,5alpha,7beta,12alpha)-3,7,12-Trihydroxycholan-24-oic acid
- 3alpha,7beta,12alpha-Trihydroxy-5alpha-cholan-24-oic Acid
- (4R)-4-[(3R,5R,7S,8R,9S,10S,12S,13R,14S,17R)-3,7,12-trihydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoic acid
- 3alpha,7beta,12alpha-Trihydroxy-5alpha-Cholanoic acid
- DB-214796
- LMST04010096
- CHEBI:175284
- (3I+/-,5I+/-,7I(2),12I+/-)-3,7,12-Trihydroxycholan-24-oic acid
-
- Inchi: 1S/C24H40O5/c1-13(4-7-21(28)29)16-5-6-17-22-18(12-20(27)24(16,17)3)23(2)9-8-15(25)10-14(23)11-19(22)26/h13-20,22,25-27H,4-12H2,1-3H3,(H,28,29)/t13-,14-,15-,16-,17+,18+,19+,20+,22+,23+,24-/m1/s1
- InChI Key: BHQCQFFYRZLCQQ-PWNRUWOFSA-N
- SMILES: O[C@H]1C[C@@H]2[C@@]3(C)CC[C@H](C[C@@H]3C[C@@H]([C@H]2[C@@H]2CC[C@H]([C@H](C)CCC(=O)O)[C@]21C)O)O
Computed Properties
- Exact Mass: 408.28757437g/mol
- Monoisotopic Mass: 408.28757437g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 29
- Rotatable Bond Count: 4
- Complexity: 637
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 11
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 98Ų
(3a,5a,7b,12a)-3,7,12-trihydroxy-Cholan-24-oic acid Related Literature
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Ying Li,Weirong Yao,Yunfei Xie,Renjun Pei RSC Adv., 2015,5, 98724-98729
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
63324-19-6 ((3a,5a,7b,12a)-3,7,12-trihydroxy-Cholan-24-oic acid) Related Products
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- 132465-11-3(CDC)
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